Cas no 121058-88-6 (Ac-rC Phosphoramidite)

• Product Name: Ac-rC Phosphoramidite
• CAS No: 121058-88-6
• MF: C₄₇H₆₄N₅O₉PSi
• MW: 902.098434448242
• MDL: MFCD09842111
• CID: 63533
• PubChem ID: 329774952
• Update Time: 2025-05-20

Ac-rC Phosphoramidite Chemical and Physical Properties

Names and Identifiers

• N-Acetyl-5'-O-(4,4-dimethoxytrityl)-2'-O-[(tert-butyl)dimethylsilyl]cytidine-3'-(2-cyanoethyl-N,N-diisopropyl)phosphoramidite
• 5'-O-DMT-2'-TBDMS-rC(N-Ac)-3'-CEDPA
• Ac-rC Phosphoramidite
• 2'-TBDMS -Ac-rC-CE-Phosphoramidite
• Cytidine, N-acetyl-5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-O-[(1,1-dimethylethyl)dimethylsilyl]-, 3'-[2-cyanoethyl bis(1-methylethyl)phosphoramidite] (9CI)
• DMT-2′O-TBDMS-rC(ac) Phosphoramidite
• N4-ACETYL-2'-O-TERT-BUTYLDIMETHYLSILYL-5'-O-DMT-CYTIDINE 3'-CE PHOSPHORAMIDITE
• N-[1-[(2S,3S,4S,5S)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-3-[tert-butyl(dimethyl)silyl]oxy-4-[2-cyanoethoxy-[di(propan-2-yl)amino]phosphanyl]oxyoxolan-2-yl]-2-oxopyrimidin-4-yl]acetamide
• N-acetyl-5′-O-[bis(4-methoxyphenyl)phenylmethyl]-2′-O-[(1,1-dimethylethyl)dimethylsilyl]-cytidine, 3′-[2-cyanoethyl N,N-bis(1-methylethyl)phosphoramidite]
• 2’-TBDMS-rC(N-Ac) Phosphoramidite
• 5'-DMT-2'-TBDMS-rC(N-Ac) Phosphoramidite
• REF DUPL: 2'-TBDMS-rC(N-ac) Phosphoramidite
• 5'-DMT-2'-O-TBDMS- N4-Acetyl-Cytidine Phosphoramidite
• 5'-O-DMTr-N4-Ac-2'-O-TBDMS-cytidine-3'-CED PhosphoraMidite
• 5'-DMT-2'-O-TBDMS-N4-acetyl-cytidine phosphoramidite
• N-[1-[(2R,3R,4R,5R)-5-[[Bis(4-methoxyphenyl)-phenylmethoxy]methyl]-3-[tert-butyl(dimethyl)silyl]oxy-
• DMT-2'O-TBDMS-rC(ac) Phosphoramidite
• DMT-2'O-TBDMS-rC(ac) Phosphoramidite, configured for ABI
• DMT-2'O-TBDMS-rC(ac) Phosphoramidite, configured for MerMade
• Dmt-2'o-tbdms-rc(ac) amidite
• DMT-2'O-TBDMS-rC(ac) Pharmadite(R)
• 058D886
• DMT-2'O-TBDMS-rC(ac) Phosphoramidite, configured for PerkinElmer, configured for Polygen
• N4-Acetyl
• DTXSID00743122
• PD158383
• N-Acetyl-5/'-O-(4,4-dimethoxytrityl)-2/'-O-[(tert-butyl)dimethylsilyl]cytidine-3/'-(2-cyanoethyl-N,N
• (2S,3S,4S,5S)-5-(4-Acetamido-2-oxopyrimidin-1(2H)-yl)-2-((bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-4-((tert-butyldimethylsilyl)oxy)tetrahydrofuran-3-yl (2-cyanoethyl) diisopropylphosphoramidite
• 4-Acetamido-1-(5-O-[bis(4-methoxyphenyl)(phenyl)methyl]-2-O-[tert-butyl(dimethyl)silyl]-3-O-{(2-cyanoethoxy)[di(propan-2-yl)amino]phosphanyl}-beta-L-ribofuranosyl)pyrimidin-2(1H)-one
• AKOS015999121
• HY-W042357
• N-{1-[(2S,3S,4S,5S)-5-{[bis(4-methoxyphenyl)(phenyl)methoxy]methyl}-4-({[bis(propan-2-yl)amino](2-cyanoethoxy)phosphanyl}oxy)-3-[(tert-butyldimethylsilyl)oxy]oxolan-2-yl]-2-oxo-1,2-dihydropyrimidin-4-yl}acetamide
• 121058-88-6
• CS-W023256
• Ac-rCPhosphoramidite
• N-{1-[(2S,3S,4S,5S)-5-{[BIS(4-METHOXYPHENYL)(PHENYL)METHOXY]METHYL}-3-[(TERT-BUTYLDIMETHYLSILYL)OXY]-4-{[(2-CYANOETHOXY)(DIISOPROPYLAMINO)PHOSPHANYL]OXY}OXOLAN-2-YL]-2-OXOPYRIMIDIN-4-YL}ACETAMIDE

• MDL： MFCD09842111
• Inchi： 1S/C47H64N5O9PSi/c1-32(2)52(33(3)4)62(58-30-16-28-48)60-42-40(59-44(43(42)61-63(11,12)46(6,7)8)51-29-27-41(49-34(5)53)50-45(51)54)31-57-47(35-17-14-13-15-18-35,36-19-23-38(55-9)24-20-36)37-21-25-39(56-10)26-22-37/h13-15,17-27,29,32-33,40,42-44H,16,30-31H2,1-12H3,(H,49,50,53,54)/t40-,42-,43-,44-,62?/m0/s1
• InChI Key： QKWKXYVKGFKODW-ZYRNLWDWSA-N
• SMILES： P(N(C(C)C)C(C)C)(OCCC#N)O[C@H]1[C@H](COC(C2C=CC=CC=2)(C2C=CC(=CC=2)OC)C2C=CC(=CC=2)OC)O[C@@H]([C@H]1O[Si](C)(C)C(C)(C)C)N1C(N=C(C=C1)NC(C)=O)=O

Computed Properties

• Exact Mass: 901.42100
• Monoisotopic Mass: 901.42109217g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 63
• Rotatable Bond Count: 21
• Complexity: 1560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 153

Experimental Properties

• PSA: 169.22000
• LogP: 9.24958

Ac-rC Phosphoramidite Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on Ac-rC Phosphoramidite

Ac-rC Phosphoramidite: A Comprehensive Overview

Ac-rC Phosphoramidite, also known by its CAS number 121058-88-6, is a critical reagent in the field of organic synthesis, particularly in the construction of nucleic acids and related molecules. This compound belongs to the class of phosphoramidites, which are widely used in solid-phase synthesis due to their stability and ease of handling. The structure of Ac-rC Phosphoramidite includes a cyanoethyl group attached to a phosphorus atom, which plays a pivotal role in its reactivity and functionality.

Recent advancements in chemical synthesis have highlighted the importance of phosphoramidite chemistry in the development of oligonucleotides for therapeutic applications. Studies have shown that the use of Ac-rC Phosphoramidite in conjunction with other nucleotide analogs can significantly enhance the stability and specificity of synthetic DNA strands. This has led to its increased adoption in research areas such as gene therapy, diagnostics, and drug delivery systems.

The synthesis of Ac-rC Phosphoramidite involves a multi-step process that begins with the activation of cyanoethyl groups. Researchers have optimized this process to improve yield and purity, ensuring that the final product meets stringent quality control standards. The compound's ability to form stable linkages under mild reaction conditions makes it an ideal choice for large-scale production of oligonucleotides.

In terms of applications, Ac-rC Phosphoramidite has found extensive use in the construction of antisense oligonucleotides (ASOs) and small interfering RNAs (siRNAs). These molecules are designed to target specific mRNA sequences, thereby inhibiting their translation into proteins. Recent studies have demonstrated the potential of Ac-rC Phosphoramidite-derived ASOs in treating genetic disorders such as Huntington's disease and spinal muscular atrophy.

Beyond therapeutic applications, Ac-rC Phosphoramidite is also employed in the development of diagnostic tools. Its role in the synthesis of probes for polymerase chain reaction (PCR) and DNA sequencing has been instrumental in advancing molecular diagnostics. The compound's compatibility with automated synthesis platforms has further streamlined its integration into high-throughput workflows.

The global demand for Ac-rC Phosphoramidite has surged due to its versatility and reliability in nucleic acid synthesis. Market analysis indicates a growing preference for high-quality phosphoramidites as researchers seek to improve the efficiency and reproducibility of their experiments. This trend is expected to continue as new applications emerge in fields such as synthetic biology and personalized medicine.

In conclusion, Ac-rC Phosphoramidite (CAS No 121058-88-6) stands as a cornerstone in modern nucleic acid chemistry. Its unique properties and wide-ranging applications have solidified its position as an essential reagent in both academic research and industrial settings. As scientific innovation continues to push the boundaries of molecular biology, the role of Ac-rC Phosphoramidite will undoubtedly expand, contributing to groundbreaking discoveries and therapeutic advancements.